molecular formula C23H22BrN5 B5204676 (3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine

(3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine

Cat. No. B5204676
M. Wt: 448.4 g/mol
InChI Key: OLTPEZCPQXVRDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine is a chemical compound used in scientific research. It is a tetrazole-based compound that has been synthesized for its potential use in the development of drugs for various medical conditions.

Mechanism of Action

The mechanism of action of (3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine is not yet fully understood. However, it is believed to work by targeting specific receptors in the body, which can lead to the desired therapeutic effects.
Biochemical and physiological effects:
The biochemical and physiological effects of (3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine have been studied in various in vitro and in vivo models. It has been shown to have a positive effect on blood pressure, heart function, and glucose metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using (3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine in lab experiments include its potential therapeutic benefits and its ability to target specific receptors in the body. However, the limitations include the complexity of the synthesis process and the need for specialized expertise in organic chemistry.

Future Directions

There are several future directions for the research and development of (3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine. These include further studies on its mechanism of action, its potential use in the treatment of other medical conditions, and the development of more efficient synthesis methods. Additionally, there is a need for more in-depth studies on the safety and toxicity of this compound.
In conclusion, (3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine is a tetrazole-based compound that has been synthesized for its potential use in the development of drugs for various medical conditions. It has been studied extensively for its therapeutic benefits and has shown promising results in various in vitro and in vivo models. However, there is still much to be learned about its mechanism of action, safety, and toxicity, and further research is needed to fully explore its potential in the field of medicine.

Synthesis Methods

The synthesis of (3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine involves a multi-step process that includes the use of various reagents and solvents. The synthesis process is complex and requires a high level of expertise in organic chemistry.

Scientific Research Applications

The (3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine compound has been used in various scientific research studies. It has been studied for its potential use in the development of drugs for medical conditions such as hypertension, heart failure, and diabetes.

properties

IUPAC Name

N-[(3-bromophenyl)methyl]-N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-1-phenylmethanamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H22BrN5/c1-17-9-6-7-14-21(17)29-23(25-26-27-29)22(19-11-4-3-5-12-19)28(2)16-18-10-8-13-20(24)15-18/h3-15,22H,16H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OLTPEZCPQXVRDX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1N2C(=NN=N2)C(C3=CC=CC=C3)N(C)CC4=CC(=CC=C4)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H22BrN5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

448.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(3-bromophenyl)methyl]-N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-1-phenylmethanamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.